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Compound of Interest

Compound Name: AZ14170133

Cat. No.: B12416187

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
AZ14170133. The following procedures are designed to ensure the safe handling and disposal
of this compound in a laboratory setting, aligning with best practices for chemical safety and
environmental responsibility.

Key Safety and Handling Information

According to its Safety Data Sheet (SDS), AZ14170133 is not classified as a hazardous
substance or mixture. However, it is imperative to adhere to standard laboratory safety
protocols when handling this compound. This includes wearing appropriate personal protective
equipment (PPE) such as gloves, lab coats, and safety glasses to avoid direct contact and
inhalation.

Quantitative Data Summary

For quick reference, the key quantitative data for AZ14170133 are summarized in the table
below.
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Property Value

CAS Number 2495742-34-0
Molecular Formula C57H77N7018
Molecular Weight 1148.26 g/mol

Step-by-Step Disposal Procedures

Given that AZ14170133 is not classified as a hazardous material, the primary disposal route
involves adherence to institutional and local regulations for non-hazardous chemical waste.

Step 1: Initial Assessment

Before initiating disposal, confirm that the waste contains only AZ14170133 and is not mixed
with any hazardous substances. If the compound has been used in experimental protocols with
hazardous materials, the resulting mixture must be treated as hazardous waste.

Step 2: Solid Waste Disposal

e Collection: Collect un-used or waste AZ14170133 solid powder in a clearly labeled, sealed
container.

o Packaging: Ensure the container is robust and properly sealed to prevent any leakage. The
label should clearly identify the contents as "AZ14170133 (Non-Hazardous Solid Waste)".

e Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)
office for specific procedures regarding non-hazardous solid chemical waste. Many
institutions require that even non-hazardous chemical waste be collected by the EHS
department for disposal.

» Final Disposal: If permitted by your institution, securely packaged and labeled non-
hazardous solid waste may be placed in the designated laboratory trash for collection by
trained personnel. Do not dispose of chemical waste in general office or public trash
receptacles.

Step 3: Liquid Waste Disposal
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For solutions containing AZ14170133:

e Collection: Collect liquid waste in a sealed, leak-proof container that is chemically compatible
with the solvent used.

e Labeling: Clearly label the container with "AZ14170133 Solution (Non-Hazardous Liquid
Waste)" and list the solvent.

e Consult EHS: It is critical to obtain approval from your institution's EHS department before
disposing of any liquid chemical waste down the drain. While some non-hazardous aqueous
solutions may be permissible for drain disposal with copious amounts of water, this is highly
regulated and institution-specific.

o EHS Collection: The recommended and safest practice is to have all chemical liquid waste,
including non-hazardous solutions, collected by your institution's EHS department.

Experimental Protocol Considerations

AZ14170133 is a drug-linker conjugate for Antibody-Drug Conjugates (ADCs). While
AZ14170133 itself is not hazardous, ADCs and their cytotoxic payloads are highly potent.
Therefore, any waste generated from experiments involving the synthesis or use of ADCs with
AZ14170133 must be handled as hazardous cytotoxic waste. This includes all contaminated
labware, solutions, and PPE, which should be segregated into a dedicated hazardous waste
stream for incineration.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
AZ14170133.
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Start: AZ14170133 Waste

Is the waste mixed with
hazardous materials?

Treat as Hazardous Waste.
Is the waste solid or liquid? Follow institutional protocols
for hazardous waste disposal.

Solid Waste Liquid Waste

Package in a sealed, Collect in a sealed,
labeled container. labeled container.

Consult Institutional EHS
for non-hazardous solid
chemical waste disposal.

Consult Institutional EHS
for non-hazardous liquid
chemical waste disposal.

Dispose via EHS.

Dispose via EHS or as
directed by EHS.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of AZ14170133 waste.
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 To cite this document: BenchChem. [Proper Disposal of AZ14170133: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416187#az14170133-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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